Cas no 2153076-65-2 (2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide)

• Product Name: 2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide
• CAS No: 2153076-65-2
• MF: C₉H₁₁ClN₄O
• MW: 226.662840127945
• CID: 6331019
• PubChem ID: 165765559
• Update Time: 2025-07-23

2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-5676900
• 2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide
• 2153076-65-2

• Inchi： 1S/C9H11ClN4O/c10-9-12-3-6(4-13-9)8(15)14-7-1-2-11-5-7/h3-4,7,11H,1-2,5H2,(H,14,15)
• InChI Key： UBULILUDMVDMGO-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)C(NC1CNCC1)=O

Computed Properties

• Exact Mass: 226.0621387g/mol
• Monoisotopic Mass: 226.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.9Ų

Additional information on 2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide

Introduction to 2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide (CAS No. 2153076-65-2)

2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide, with the chemical formula C₈H₈ClN₃O, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the 2-chloro and N-(pyrrolidin-3-yl) substituents, contribute to its unique chemical properties and biological activities. The pyrimidine-5-carboxamide moiety is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to interact with biological targets in a highly specific manner.

The synthesis of 2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide involves a series of well-established organic reactions, including condensation, chlorination, and amidation. These synthetic steps are critical in ensuring the high purity and yield of the final product. The compound's stability under various conditions makes it a valuable intermediate in multi-step synthetic routes. Recent advancements in synthetic methodologies have further optimized the production process, making it more efficient and scalable for industrial applications.

In the realm of medicinal chemistry, 2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide has been extensively studied for its potential pharmacological properties. The presence of the chloro group enhances the electrophilicity of the molecule, making it a suitable candidate for further functionalization. This property is particularly useful in designing molecules that can undergo nucleophilic substitution reactions, which are common in drug development.

The pyrrolidin-3-yl moiety is another key feature that contributes to the biological activity of this compound. Pyrrolidine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. This interaction can modulate cellular processes and lead to therapeutic effects. For instance, studies have shown that pyrrolidine-containing compounds can exhibit anti-inflammatory, antiviral, and anticancer properties.

The pyrimidine-5-carboxamide group is also a critical pharmacophore that plays a crucial role in determining the biological activity of 2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide. Pyrimidine derivatives are widely recognized for their role in nucleic acid metabolism and have been successfully incorporated into various therapeutic agents. The carboxamide functionality introduces a polar region that can interact with biological targets through hydrogen bonding, further enhancing the compound's binding affinity.

Recent research has highlighted the potential of 2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide as a lead compound for the development of new drugs. Studies have demonstrated its efficacy in inhibiting specific enzymes involved in disease pathways. For example, preliminary studies suggest that this compound may have potent antitumor activity by targeting key enzymes involved in cell proliferation and survival. Additionally, its ability to cross cell membranes makes it an attractive candidate for oral administration.

The compound's chemical structure also allows for modifications that can enhance its pharmacological properties. By introducing additional functional groups or altering existing ones, researchers can fine-tune the biological activity of 2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide. This flexibility is crucial in drug development, as it allows for the optimization of potency, selectivity, and pharmacokinetic properties.

In conclusion, 2-chloro-N-(pyrrolidin-3-yl)pyrimidine-5-carboxamide (CAS No. 2153076-65-2) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in the discovery of new therapeutic agents.